Cas no 108051-40-7 (Benzoic acid,2,4-dihydroxy-5-[3-(4-hydroxy-3-methoxyphenyl)-1-oxo-2-propen-1-yl]-)
108051-40-7 structure
Product Name:Benzoic acid,2,4-dihydroxy-5-[3-(4-hydroxy-3-methoxyphenyl)-1-oxo-2-propen-1-yl]-
CAS No:108051-40-7
MF:C17H14O7
MW:330.288865566254
CID:195658
PubChem ID:6435751
Update Time:2025-04-19
Benzoic acid,2,4-dihydroxy-5-[3-(4-hydroxy-3-methoxyphenyl)-1-oxo-2-propen-1-yl]- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid,2,4-dihydroxy-5-[3-(4-hydroxy-3-methoxyphenyl)-1-oxo-2-propen-1-yl]-
- 2,4-dihydroxy-5-[(E)-3-(4-hydroxy-3-methoxy-phenyl)prop-2-enoyl]benzoic acid
- 2,4-Dihydroxy-5-(3-(4-hydroxy-3-methoxyphenyl)-1-oxo-2-propenyl)benzoic acid
- 2,4-dihydroxy-5-[(2E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoyl]benzoic acid
- Benzoic acid, 2,4-dihydroxy-5-(3-(4-hydroxy-3-methoxyphenyl)-1-oxo-2-propenyl)-
- BRN 5604216
- 108051-40-7
- 2,4-dihydroxy-5-[(E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoyl]benzoic acid
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- Inchi: 1S/C17H14O7/c1-24-16-6-9(3-5-13(16)19)2-4-12(18)10-7-11(17(22)23)15(21)8-14(10)20/h2-8,19-21H,1H3,(H,22,23)/b4-2+
- InChI Key: OASSDTYGNQBLPV-DUXPYHPUSA-N
- SMILES: O(C)C1=C(C=CC(=C1)/C=C/C(C1C(=CC(=C(C(=O)O)C=1)O)O)=O)O
Computed Properties
- Exact Mass: 330.07392
- Monoisotopic Mass: 330.073953
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 489
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 124
- XLogP3: 3.2
Experimental Properties
- Density: 1.49
- Boiling Point: 630.1°Cat760mmHg
- Flash Point: 234.7°C
- Refractive Index: 1.707
- PSA: 124.29
Benzoic acid,2,4-dihydroxy-5-[3-(4-hydroxy-3-methoxyphenyl)-1-oxo-2-propen-1-yl]- Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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